Cas no 1249526-47-3 (Methyl 2-amino-4-chloro-1,3-thiazole-5-carboxylate)

• Product Name: Methyl 2-amino-4-chloro-1,3-thiazole-5-carboxylate
• CAS No: 1249526-47-3
• MF: C₅H₅ClN₂O₂S
• MW: 192.623398542404
• CID: 4691201
• Update Time: 2023-08-15

Methyl 2-amino-4-chloro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-chloro-1,3-thiazole-5-carboxylate
• Methyl 2-amino-4-chloro-1,3-thiazole-5-carboxylate

• Inchi： 1S/C5H5ClN2O2S/c1-10-4(9)2-3(6)8-5(7)11-2/h1H3,(H2,7,8)
• InChI Key： KILKSDBUFGNOQL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)SC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Topological Polar Surface Area: 93.4